Cas no 2227786-60-7 (2-(3-methyl-1,2-oxazol-4-yl)-1-propylpyrrolidin-3-amine)

• Product Name: 2-(3-methyl-1,2-oxazol-4-yl)-1-propylpyrrolidin-3-amine
• CAS No: 2227786-60-7
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 6023376
• PubChem ID: 165601019
• Update Time: 2025-05-26

2-(3-methyl-1,2-oxazol-4-yl)-1-propylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-methyl-1,2-oxazol-4-yl)-1-propylpyrrolidin-3-amine
• EN300-1632986
• 2227786-60-7

• Inchi： 1S/C11H19N3O/c1-3-5-14-6-4-10(12)11(14)9-7-15-13-8(9)2/h7,10-11H,3-6,12H2,1-2H3/t10-,11+/m1/s1
• InChI Key： OUVPJEMYVVDDTJ-MNOVXSKESA-N
• SMILES： O1C=C(C(C)=N1)[C@H]1[C@@H](CCN1CCC)N

Computed Properties

• Exact Mass: 209.152812238g/mol
• Monoisotopic Mass: 209.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.3Ų

Additional information on 2-(3-methyl-1,2-oxazol-4-yl)-1-propylpyrrolidin-3-amine

Comprehensive Overview of 2-(3-methyl-1,2-oxazol-4-yl)-1-propylpyrrolidin-3-amine (CAS No. 2227786-60-7)

The compound 2-(3-methyl-1,2-oxazol-4-yl)-1-propylpyrrolidin-3-amine (CAS No. 2227786-60-7) is a structurally unique molecule that has garnered significant interest in the field of medicinal chemistry and drug discovery. Its distinctive pyrrolidine core, coupled with the oxazole and propyl substituents, makes it a promising candidate for various pharmacological applications. Researchers are particularly intrigued by its potential as a bioactive scaffold, which could be leveraged in the development of novel therapeutics targeting neurological and metabolic disorders.

In recent years, the demand for heterocyclic compounds like 2-(3-methyl-1,2-oxazol-4-yl)-1-propylpyrrolidin-3-amine has surged, driven by their versatility in drug design. The oxazole ring is known for its ability to enhance molecular stability and bioavailability, while the pyrrolidine moiety contributes to conformational flexibility, a critical factor in receptor binding. This combination has led to increased exploration of its applications in central nervous system (CNS) disorders, such as anxiety and depression, where modulation of neurotransmitter systems is essential.

One of the most frequently searched questions about this compound revolves around its synthetic route and mechanism of action. While detailed synthetic protocols are often proprietary, published literature suggests that multi-step organic synthesis involving cyclization and amination reactions is commonly employed. The propyl group at the 1-position of the pyrrolidine ring is believed to influence lipophilicity, potentially enhancing blood-brain barrier penetration—a key consideration for CNS-targeted drugs.

The rise of computational chemistry and AI-driven drug discovery has further amplified interest in 2-(3-methyl-1,2-oxazol-4-yl)-1-propylpyrrolidin-3-amine. Virtual screening and molecular docking studies have identified its potential interactions with G-protein-coupled receptors (GPCRs), a class of targets implicated in numerous diseases. This aligns with the growing trend of precision medicine, where compounds with selective binding profiles are highly sought after.

Another hot topic is the compound's metabolic stability and toxicity profile. Preliminary studies indicate that the oxazole ring may confer resistance to enzymatic degradation, a desirable trait for oral drug candidates. However, comprehensive ADME (Absorption, Distribution, Metabolism, and Excretion) studies are still underway to validate these hypotheses. Researchers are also investigating its potential as a lead compound for derivatives with improved efficacy and safety.

From an industrial perspective, 2-(3-methyl-1,2-oxazol-4-yl)-1-propylpyrrolidin-3-amine represents a valuable intermediate in the synthesis of more complex molecules. Its scalable production and cost-effective synthesis are critical factors for pharmaceutical companies aiming to streamline drug development pipelines. The compound's patent landscape is another area of interest, with several filings suggesting its utility in proprietary formulations.

Environmental and green chemistry considerations are also shaping research around this molecule. Scientists are exploring catalytic methods and solvent-free reactions to minimize waste and energy consumption during its synthesis. This reflects the broader shift toward sustainable pharmaceutical manufacturing, a priority for regulatory agencies and stakeholders alike.

In summary, 2-(3-methyl-1,2-oxazol-4-yl)-1-propylpyrrolidin-3-amine (CAS No. 2227786-60-7) is a multifaceted compound with significant potential in drug discovery. Its unique structure, combined with emerging applications in CNS therapeutics and GPCR modulation, positions it as a molecule of enduring scientific and commercial interest. As research progresses, its role in addressing unmet medical needs will likely become even more pronounced.